5,7-Dimethyl-1,2-dihydroquinolin-2-one

• CAS No.: 154205-24-0
• Molecular Formula: C11H11NO
• Molecular Weight: 173.21 g/mol
• IUPAC Name: 5,7-dimethyl-1H-quinolin-2-one
• InChI: InChI=1S/C11H11NO/c1-7-5-8(2)9-3-4-11(13)12-10(9)6-7/h3-6H,1-2H3,(H,12,13)
• InChI Key: QBWGUQQGLWSZKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C=CC(=O)NC2=C1)C

Description

5,7-Dimethyl-1,2-dihydroquinolin-2-one is a useful research compound. Its molecular formula is C11H11NO and its molecular weight is 173.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

β-(3,5-Dimethylanilino)propionic acid (1.2 g) was added by portions to sulfuric acid (60° C., 12 ml), and the mixture was stirred at the same temperature for 0.5 hr. The reaction mixture was poured into ice water (100 ml) and extracted with chloroform (100 ml). After washing with water, the chloroform layer was dried over anhydrous sodium sulfate. The solvent was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (eluent: ethyl acetate/benzene=1/5-1/1) to give 750 mg of 5,7-dimethylquinolone as crystals.